Cas no 2034317-50-3 (4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034317-50-3
• MF: C₁₆H₁₄N₄OS
• MW: 310.373561382294
• CID: 5468029
• Update Time: 2025-05-19

4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C16H14N4OS/c1-11-7-14(22-10-11)16(21)20-9-13-15(19-6-5-18-13)12-3-2-4-17-8-12/h2-8,10H,9H2,1H3,(H,20,21)
• InChI Key： PPGWQWPRNPQRBA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCC1C(C2C=NC=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 310.08883226 g/mol
• Monoisotopic Mass: 310.08883226 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96
• Molecular Weight: 310.4

Additional information on 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide

Recent Advances in the Study of 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide (CAS: 2034317-50-3)

The compound 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide (CAS: 2034317-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique heterocyclic structure, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and oncogenic pathways, making it a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies.

One of the most notable findings is the compound's ability to selectively bind to and inhibit the activity of certain kinases, which are critical regulators of cellular signaling pathways. This selectivity is attributed to the compound's unique structural features, including the pyridine and pyrazine rings, which facilitate interactions with the active sites of target enzymes. Computational modeling and X-ray crystallography studies have provided detailed insights into these interactions, further validating the compound's potential as a therapeutic agent.

In addition to its kinase inhibitory activity, 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide has also shown promise in modulating other biological targets. For instance, recent in vitro and in vivo studies have reported its effects on GPCRs (G-protein-coupled receptors) and ion channels, suggesting a broader spectrum of pharmacological activities. These findings open new avenues for the development of multi-targeted therapies, particularly in complex diseases such as neurodegenerative disorders and chronic pain.

Despite these promising results, challenges remain in the clinical translation of 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a valuable tool for both basic research and drug development.

In conclusion, the recent advancements in the study of 4-methyl-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide (CAS: 2034317-50-3) highlight its potential as a lead compound for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.